Cas no 87991-65-9 (Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro-)

Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro- structure
87991-65-9 structure
Product Name:Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro-
CAS No:87991-65-9
MF:C16H23NO3
MW:277.358724832535
CID:649330
PubChem ID:71411594
Update Time:2025-04-19

Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro-
    • 1-(1-cyclohexyl-2-methylpropan-2-yl)oxy-4-nitrobenzene
    • 1-[(1-Cyclohexyl-2-methylpropan-2-yl)oxy]-4-nitrobenzene
    • DTXSID80831197
    • 87991-65-9
    • Inchi: 1S/C16H23NO3/c1-16(2,12-13-6-4-3-5-7-13)20-15-10-8-14(9-11-15)17(18)19/h8-11,13H,3-7,12H2,1-2H3
    • InChI Key: NWXFDGUCIYUGRQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(C)(C)CC1CCCCC1

Computed Properties

  • Exact Mass: 277.16779360g/mol
  • Monoisotopic Mass: 277.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 55Ų
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